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Compound of Interest

Compound Name: Adipimide

Cat. No.: B184010 Get Quote

Topic: A detailed overview of the established industrial synthesis of Polyamide 6,6 (Nylon 6,6),

with a critical evaluation of alternative monomers.

Audience: Researchers, scientists, and chemical development professionals.

Introduction
Nylon 6,6 is a high-performance thermoplastic polyamide widely utilized in various industries

due to its excellent mechanical strength, thermal stability, and chemical resistance.[1][2] Its

properties are derived from the strong hydrogen bonds formed between the polymer chains.[1]

The "6,6" designation indicates that the polymer is synthesized from two distinct monomers,

each containing six carbon atoms: hexamethylenediamine (a diamine) and adipic acid (a

dicarboxylic acid).[3][4] The synthesis occurs via step-growth polycondensation, a process that

forms an amide linkage and releases a small molecule, typically water, as a byproduct.[5][6]

This document outlines the standard manufacturing process for Nylon 6,6 and provides a

laboratory-scale experimental protocol.

Consideration of Adipimide as a Monomer
A review of the established scientific and industrial literature indicates that adipimide is not

used as a monomer in the synthesis of Nylon 6,6. The standard and commercially viable

process exclusively relies on the reaction between adipic acid and hexamethylenediamine.[3]

[4][7]

There are fundamental chemical reasons why adipimide is an unsuitable precursor for

producing a linear, high-molecular-weight polymer like Nylon 6,6:
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Chemical Structure: Adipimide is a cyclic imide. The nitrogen atom is already part of a

stable, five-membered ring structure and has formed two amide-like bonds. This structure

lacks the distinct, reactive functional groups (i.e., a primary amine group and a carboxylic

acid group at opposite ends of a linear chain) that are necessary for the step-growth

polymerization that forms Nylon 6,6.

Reactivity: The polycondensation reaction requires a nucleophilic amine group to attack an

electrophilic carbonyl carbon of a carboxylic acid.[5] The imide group in adipimide is

significantly less nucleophilic than a primary amine, making it resistant to the ring-opening

and subsequent linear polymerization required to form long polyamide chains under typical

industrial conditions.

Functionality: Successful polymerization to form a linear polymer like Nylon 6,6 requires

monomers with a functionality of two (i.e., two reactive groups per molecule).[1] While

adipimide could theoretically be hydrolyzed to open the ring, this would form 6-aminocaproic

acid, the monomer for Nylon 6, not Nylon 6,6.[8] It does not provide the A-A and B-B

monomer structure essential for Nylon 6,6.

Therefore, the focus of any practical synthesis remains on the well-established reaction of

adipic acid and hexamethylenediamine.

Standard Synthesis of Nylon 6,6
The industrial production of Nylon 6,6 is a two-stage process. First, the two monomers are

reacted to form a salt, which ensures a precise one-to-one stoichiometric ratio. This salt is then

heated under pressure to initiate polymerization.[4][9][10]

Salt Formation: Equivalent amounts of hexamethylenediamine and adipic acid are dissolved

in water. The acid-base reaction between the amine and carboxylic acid groups forms a

crystalline salt, hexamethylenediammonium adipate, commonly referred to as "Nylon salt."[4]

[9]

Polycondensation: The aqueous solution of Nylon salt is concentrated and then heated to

high temperatures (approx. 260 °C) and pressures in a reactor.[9][10] Water is continuously

removed, which drives the equilibrium of the reaction towards the formation of high-
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molecular-weight polymer chains.[4][10] The molten Nylon 6,6 is then extruded, cooled, and

pelletized.

Data Presentation: Properties of Nylon 6,6
The following table summarizes key quantitative data for Nylon 6,6, which are critical for its

various applications.

Property Value Source(s)

Melting Point ~260-264 °C

Density ~1.14 g/cm³ (or 1.14 Mg/m³)

Young's Modulus 1.6 - 3.8 GPa

Elongation to Fracture 40%

Water Absorption (20°C, 100%

RH)
Up to 10% by weight [11]

Experimental Protocols
This section provides a detailed methodology for a common laboratory-scale synthesis of Nylon

6,6 known as interfacial polymerization. This method is visually effective and avoids the high

temperatures and pressures of the industrial melt polymerization process.

Protocol: Interfacial Polymerization of Nylon 6,6 ("Nylon
Rope Trick")
Objective: To synthesize Nylon 6,6 at the interface of two immiscible liquids.

Materials:

Aqueous Solution:

Hexamethylenediamine (1,6-diaminohexane), 3.0 g

Sodium Hydroxide (NaOH), 1.0 g
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Distilled Water, 50 mL

Organic Solution:

Adipoyl chloride, 1.5 mL

Cyclohexane (or Dichloromethane), 50 mL

Equipment:

100 mL Beakers (x2)

Glass stirring rod or forceps

Graduated cylinders

Safety goggles, lab coat, and chemical-resistant gloves

Procedure:

Prepare the Aqueous Phase: In a 100 mL beaker, dissolve 3.0 g of hexamethylenediamine

and 1.0 g of NaOH in 50 mL of distilled water. Stir until all solids are dissolved. Caution: The

dissolution of NaOH is exothermic. The NaOH is crucial to neutralize the HCl gas that is

produced as a byproduct of the reaction.[5][12]

Prepare the Organic Phase: In a separate 100 mL beaker, dissolve 1.5 mL of adipoyl

chloride in 50 mL of cyclohexane.

Initiate Polymerization: Carefully and slowly pour the organic solution on top of the aqueous

solution, tilting the beaker to minimize mixing. Two distinct layers will form, with the less

dense organic layer on top.

Form the Polymer: A white film of Nylon 6,6 will immediately form at the interface between

the two layers.

Extract the Polymer: Using forceps or a glass rod, gently grasp the center of the polymer film

and pull it upwards out of the beaker. A continuous "rope" of nylon can be drawn out. The

polymer can be wound onto a spool or glass rod.
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Wash and Dry: The collected nylon rope should be washed thoroughly with water and then

with ethanol to remove unreacted monomers and byproducts. Allow the polymer to air dry

completely.

Visualizations
Diagram 1: Nylon 6,6 Polycondensation Reaction

Monomers

Polycondensation Polymer Product

Adipic Acid
(n HOOC-(CH₂)₄-COOH)

+

Hexamethylenediamine
(n H₂N-(CH₂)₆-NH₂)

Heat, Pressure
(-2n H₂O)

Nylon 6,6
[-OC-(CH₂)₄-CO-NH-(CH₂)₆-NH-]n

Click to download full resolution via product page

Caption: The polycondensation reaction of adipic acid and hexamethylenediamine.

Diagram 2: Experimental Workflow for Interfacial
Polymerization
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Caption: Workflow for the laboratory synthesis of Nylon 6,6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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